5-Ethoxy-3,4-dihydroquinolin-2(1h)-one
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Description
5-Ethoxy-3,4-dihydroquinolin-2(1H)-one is a heterocyclic compound featuring a bicyclic scaffold with an ethoxy substituent at the C5 position. Its structure combines a partially saturated quinoline core with a 2-ketone group, making it a versatile intermediate in medicinal chemistry. These analogs exhibit diverse biological activities, including osteogenic, antidepressant, and receptor antagonism properties, depending on their substituents .
Properties
Molecular Formula |
C11H13NO2 |
|---|---|
Molecular Weight |
191.23 g/mol |
IUPAC Name |
5-ethoxy-3,4-dihydro-1H-quinolin-2-one |
InChI |
InChI=1S/C11H13NO2/c1-2-14-10-5-3-4-9-8(10)6-7-11(13)12-9/h3-5H,2,6-7H2,1H3,(H,12,13) |
InChI Key |
TZTZXWWQOGBZSL-UHFFFAOYSA-N |
Canonical SMILES |
CCOC1=CC=CC2=C1CCC(=O)N2 |
Origin of Product |
United States |
Comparison with Similar Compounds
Key Observations :
- Substituent Position: The biological activity of dihydroquinolinone derivatives is highly sensitive to substituent positions. For example, a methoxy group at C3 (CHNQD-00603) enhances osteogenic differentiation, while a hydroxypropoxy group at C5 (carteolol precursor) directs cardiovascular activity .
- Hybrid Structures: Combining the dihydroquinolinone core with heterocycles like 1,3,4-oxadiazole (e.g., compound 10g) improves antidepressant efficacy by enhancing 5-HT1A receptor affinity (Ki = 1.52 nM) .
Osteogenic Activity
- The C3-methoxy and C4-hydroxyl groups are critical for this activity .
Antidepressant Activity
- Compound 10g: Exhibits potent 5-HT1A binding (Ki = 1.52 nM) and reduces immobility duration in forced swimming tests by 58.93%. The 4-chlorobenzylthio and oxadiazole groups synergize with the dihydroquinolinone core to enhance receptor interactions .
- Ring Flexibility: Opening the dihydroquinolinone ring (e.g., derivatives 10a–m) reduces rigidity, which may lower antidepressant activity compared to rigid analogs .
Physicochemical and Pharmacokinetic Properties
- Metabolic Stability : Bulkier substituents (e.g., ethoxy vs. methoxy) may slow hepatic metabolism, extending half-life .
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